molecular formula C11H13N3Si B8805924 IMidazo[1,2-b]pyridazine, 3-[2-(triMethylsilyl)ethynyl]- CAS No. 943320-60-3

IMidazo[1,2-b]pyridazine, 3-[2-(triMethylsilyl)ethynyl]-

Cat. No.: B8805924
CAS No.: 943320-60-3
M. Wt: 215.33 g/mol
InChI Key: AUMLXDLZHWMUCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

IMidazo[1,2-b]pyridazine, 3-[2-(triMethylsilyl)ethynyl]- is a useful research compound. Its molecular formula is C11H13N3Si and its molecular weight is 215.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality IMidazo[1,2-b]pyridazine, 3-[2-(triMethylsilyl)ethynyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about IMidazo[1,2-b]pyridazine, 3-[2-(triMethylsilyl)ethynyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

943320-60-3

Molecular Formula

C11H13N3Si

Molecular Weight

215.33 g/mol

IUPAC Name

2-imidazo[1,2-b]pyridazin-3-ylethynyl(trimethyl)silane

InChI

InChI=1S/C11H13N3Si/c1-15(2,3)8-6-10-9-12-11-5-4-7-13-14(10)11/h4-5,7,9H,1-3H3

InChI Key

AUMLXDLZHWMUCA-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C#CC1=CN=C2N1N=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-bromoimidazo[1,2-b]pyridazine (36.78 g, 0.186 mol; prepared according to Stanovnik, B. et al. Synthesis (1981), 12, 987-989), ethynyltrimethylsilane (21.89 g, 0.223 mol), Pd(PPh3)4 (10.73 g, 9.29 mmol), CuI (5.30 g, 0.028 mol), and diisopropylethylamine (32.4 mL, 0.279 mol) in 150 mL of DMF was stirred at ambient temperature, under an atmosphere of N2, for 1 h. The reaction mixture was concentrated and the crude product was purified by silica gel flash chromatography (eluted with 0-5% MeOH/DCM) to provide 28.46 g of product.
Quantity
36.78 g
Type
reactant
Reaction Step One
Quantity
21.89 g
Type
reactant
Reaction Step One
Quantity
32.4 mL
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
10.73 g
Type
catalyst
Reaction Step One
Name
CuI
Quantity
5.3 g
Type
catalyst
Reaction Step One

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